N-Methyl-N-[2-oxo-2-[3-(thiophen-3-ylmethyl)azetidin-1-yl]ethyl]prop-2-enamide

• IUPAC Name: N-methyl-N-[2-oxo-2-[3-(thiophen-3-ylmethyl)azetidin-1-yl]ethyl]prop-2-enamide
• InChI: InChI=1S/C14H18N2O2S/c1-3-13(17)15(2)9-14(18)16-7-12(8-16)6-11-4-5-19-10-11/h3-5,10,12H,1,6-9H2,2H3
• InChI Key: ISAVYNYBDCGXQY-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)N1CC(C1)CC2=CSC=C2)C(=O)C=C
• Molecular Formula: C14H18N2O2S
• Molecular Weight: 278.37 g/mol

Description

N-Methyl-N-[2-oxo-2-[3-(thiophen-3-ylmethyl)azetidin-1-yl]ethyl]prop-2-enamide, also known as MT-45, is a synthetic opioid analgesic. It was first synthesized in the 1970s and has gained attention in recent years due to its use as a designer drug. MT-45 has been found to have strong analgesic effects, but limited research has been done to fully understand its mechanism of action and potential medical applications.

Mechanism of Action

The exact mechanism of action of N-Methyl-N-[2-oxo-2-[3-(thiophen-3-ylmethyl)azetidin-1-yl]ethyl]prop-2-enamide is not fully understood, but it is believed to act on the mu-opioid receptor in the brain. This receptor is responsible for mediating the pain-relieving effects of opioids. N-Methyl-N-[2-oxo-2-[3-(thiophen-3-ylmethyl)azetidin-1-yl]ethyl]prop-2-enamide has been found to have a high affinity for this receptor, leading to its strong analgesic effects.
Biochemical and Physiological Effects
N-Methyl-N-[2-oxo-2-[3-(thiophen-3-ylmethyl)azetidin-1-yl]ethyl]prop-2-enamide has been found to have similar biochemical and physiological effects to other opioids. It binds to the mu-opioid receptor in the brain, leading to the release of dopamine and other neurotransmitters. This leads to a decrease in the perception of pain and a feeling of euphoria. However, it can also lead to respiratory depression, sedation, and other side effects.

Advantages and Limitations for Lab Experiments

N-Methyl-N-[2-oxo-2-[3-(thiophen-3-ylmethyl)azetidin-1-yl]ethyl]prop-2-enamide has several advantages for laboratory experiments. It has a high potency, allowing for small amounts to be used in studies. It also has a rapid onset of action, making it useful for studying the effects of opioids on the central nervous system. However, its potential for abuse and lack of medical applications limit its usefulness in laboratory research.

Future Directions

There are several potential future directions for research on N-Methyl-N-[2-oxo-2-[3-(thiophen-3-ylmethyl)azetidin-1-yl]ethyl]prop-2-enamide. One area of interest is its potential use as a pain reliever in medical settings. However, further research is needed to fully understand its safety and efficacy. Another area of interest is its potential for abuse and addiction. More research is needed to understand the mechanisms of addiction and potential treatments for those struggling with opioid addiction. Overall, further research is needed to fully understand the potential benefits and risks of N-Methyl-N-[2-oxo-2-[3-(thiophen-3-ylmethyl)azetidin-1-yl]ethyl]prop-2-enamide.

Synthesis Methods

N-Methyl-N-[2-oxo-2-[3-(thiophen-3-ylmethyl)azetidin-1-yl]ethyl]prop-2-enamide is synthesized through a multistep process involving the reaction of several chemical compounds. The process begins with the reaction of 3-thiophenemethylamine with 2-bromo-1-phenylethanone to form 2-[3-(thiophen-3-ylmethyl)azetidin-1-yl]acetophenone. This compound is then reacted with methylamine and acetic acid to form N-methyl-N-[2-oxo-2-[3-(thiophen-3-ylmethyl)azetidin-1-yl]ethyl]prop-2-enamide.

Scientific Research Applications

N-Methyl-N-[2-oxo-2-[3-(thiophen-3-ylmethyl)azetidin-1-yl]ethyl]prop-2-enamide has been primarily used in laboratory research to study its effects on the central nervous system. It has been found to have strong analgesic effects, similar to other opioids such as morphine and fentanyl. However, its potential medical applications are limited due to its high potency and potential for abuse.